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Compound of Interest

Compound Name: Propyne, 1-bromo-

Cat. No.: B3049260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-bromo-1-propyne (also known as
1-propynyl bromide), a valuable reagent in organic synthesis. This document covers its
nomenclature, physicochemical properties, detailed synthetic protocols, and its applications in
constructing complex molecular architectures relevant to pharmaceutical and agrochemical
research.

Nomenclature and Synonyms

1-Bromo-1-propyne is a chemical compound with the CAS Registry Number 2003-82-9.[1] It is
known by several alternative names in chemical literature and commercial databases. A
comprehensive list of its synonyms is provided in the table below.
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Synonym

1-Propynyl bromide

1-Bromoprop-1-yne

Propyne, 1-bromo-

1-Bromo-2-methylacetylene

1-Bromopropyne

Bromomethylacetylene

Methylbromoacetylene

Physicochemical Properties

1-Bromo-1-propyne is a colorless liquid characterized by a sharp, sweet odor. Its high reactivity
IS attributed to the presence of both a bromine atom and a carbon-carbon triple bond, making it
a versatile building block in organic chemistry.[2] The key quantitative properties of 1-bromo-1-
propyne are summarized in the following table.

Property Value Reference(s)
Molecular Formula CsHsBr [1]

Molecular Weight 118.96 g/mol [11[3]

Boiling Point 77 °C at 760 mmHg [1]

Density 1.595 g/cm3 [1]

Flash Point 6.2 °C [1]

Refractive Index 1.493 [1]

Vapor Pressure 108 mmHg at 25 °C [1]

Synthesis of 1-Bromo-1-propyne
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Several synthetic routes have been established for the preparation of 1-bromo-1-propyne. The
primary methods involve the dehydrohalogenation of dihaloalkenes or the direct bromination of

propyne.

Synthetic Pathways Overview

The following diagram illustrates the common synthetic pathways to obtain 1-bromo-1-propyne.
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Caption: Synthetic routes to 1-bromo-1-propyne.

Experimental Protocol: Synthesis from 1,1-
Dibromopropene

One effective method for synthesizing 1-bromo-1-propyne involves the dehydrohalogenation of
1,1-dibromopropene using a strong base.[3]

Materials:

e 1,1-Dibromopropene

e Lithium hexamethyldisilazide (LIHMDS)

o Tetrahydrofuran (THF), anhydrous

 Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:
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e Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
thermometer, and a dropping funnel under an inert atmosphere.

e Dissolve 1,1-dibromopropene in anhydrous THF in the flask.
e Cool the solution to -78 °C using a dry ice/acetone bath.

e Slowly add a solution of lithium hexamethyldisilazide (LIHMDS) in THF to the cooled solution
via the dropping funnel over a period of 1.5 hours, ensuring the internal temperature is
maintained between -78 °C and 0 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

e The reaction is then quenched with a saturated aqueous solution of ammonium chloride.
e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure, and the crude product is purified by
distillation to yield 1-bromo-1-propyne.

Applications in Synthesis

1-Bromo-1-propyne is a key intermediate in the synthesis of a wide range of organic
compounds, finding applications in the pharmaceutical and agrochemical industries.[2] Its
bifunctional nature, possessing both a reactive triple bond and a leaving group (bromine),
allows for its participation in various chemical transformations.

Role in Complex Molecule Synthesis

The carbon-carbon triple bond in 1-bromo-1-propyne is a crucial structural motif present in
numerous natural products with significant biological activities.[3] This makes 1-bromo-1-
propyne a fundamental reagent for the construction of acetylenic and polyacetylenic
frameworks within these complex molecules.[3]
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Use in Pharmaceutical and Agrochemical Manufacturing

In the pharmaceutical sector, 1-bromo-1-propyne is employed in the synthesis of novel
medicinal compounds.[2] Its unique chemical properties facilitate the development of new
therapeutic agents. Similarly, in agrochemical manufacturing, it serves as a building block for
the creation of new pesticides and herbicides.[2]

Logical Workflow: Grighard Reagent Formation and
Subsequent Reaction

A common application of haloalkynes is the formation of Grignard reagents, which are powerful
nucleophiles for carbon-carbon bond formation. The following diagram illustrates the logical
workflow for the preparation of a propynyl Grignard reagent and its subsequent reaction with an
electrophile, a foundational step in many synthetic routes.
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Caption: Workflow for Grignard reaction using 1-bromo-1-propyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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